molecular formula C8H14O2 B1310758 ethyl (2E)-4-methylpent-2-enoate CAS No. 15790-86-0

ethyl (2E)-4-methylpent-2-enoate

Cat. No. B1310758
CAS RN: 15790-86-0
M. Wt: 142.2 g/mol
InChI Key: GNDHNYOKGXAMOS-AATRIKPKSA-N
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Description

Ethyl (2E)-4-methylpent-2-enoate, also known as EME, is a synthetic compound that has been used in a variety of scientific and industrial applications. Its unique properties make it a useful material for a wide range of purposes, including its use in the synthesis of pharmaceuticals, the production of polymers, and the manufacture of other organic compounds.

Scientific Research Applications

Synthesis of Thiophene Derivatives

Thiophene derivatives are significant in the field of medicinal chemistry due to their wide range of biological activities. The compound ethyl (2E)-4-methylpent-2-enoate can be used as a precursor in the synthesis of thiophene derivatives. These derivatives have been explored for their anticancer, anti-inflammatory, antimicrobial, and antihypertensive properties . The versatility of thiophene chemistry allows for the development of new pharmaceuticals and advanced compounds with diverse biological effects.

Organic Synthesis and Medical Intermediates

In organic synthesis, ethyl (2E)-4-methylpent-2-enoate serves as a building block for various chemical reactions. It is particularly useful in the creation of medical intermediates, which are crucial for developing pharmaceutical drugs . The compound’s reactivity enables the formation of complex molecules that can be tailored for specific therapeutic purposes.

Photocatalytic Synthesis of Ester Compounds

Photocatalysis is a process where light energy is used to accelerate a chemical reaction. Ethyl (2E)-4-methylpent-2-enoate can be involved in photocatalytic reactions to synthesize ester compounds. These ester compounds have applications in the production of fragrances, flavors, and polymers . The photocatalytic approach offers a green and efficient method for ester synthesis, reducing the need for harsh chemicals and high energy inputs.

Corrosion Inhibition

The structural analogs of ethyl (2E)-4-methylpent-2-enoate can be utilized as corrosion inhibitors. These inhibitors are essential in protecting metals and alloys from corrosive processes, which is vital in industrial applications such as pipeline transport and metal processing . The effectiveness of these inhibitors can be enhanced by incorporating the compound into their molecular structure.

Advancement of Organic Semiconductors

Organic semiconductors are a class of materials used in electronic devices like organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). Ethyl (2E)-4-methylpent-2-enoate derivatives can contribute to the development of organic semiconductors by improving their electronic properties . This application is crucial for the evolution of flexible and lightweight electronic devices.

Pharmaceutical Drug Development

The compound’s framework can be modified to produce various pharmacologically active molecules. For instance, it can be used to synthesize nonsteroidal anti-inflammatory drugs (NSAIDs) and local anesthetics. The flexibility of ethyl (2E)-4-methylpent-2-enoate in drug design allows for the optimization of drug properties such as potency, selectivity, and bioavailability .

properties

IUPAC Name

ethyl (E)-4-methylpent-2-enoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H14O2/c1-4-10-8(9)6-5-7(2)3/h5-7H,4H2,1-3H3/b6-5+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GNDHNYOKGXAMOS-AATRIKPKSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C=CC(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)/C=C/C(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H14O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701302925
Record name Ethyl (2E)-4-methyl-2-pentenoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701302925
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

142.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl (2E)-4-methylpent-2-enoate

CAS RN

15790-86-0, 2351-97-5
Record name Ethyl (2E)-4-methyl-2-pentenoate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=15790-86-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Ethyl (2E)-4-methyl-2-pentenoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701302925
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Ethyl (E)-4-methylpent-2-enoate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.242.526
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name 2-Pentenoic acid, 4-methyl-, ethyl ester
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

On the other hand, the isomerization of ethyl 4-methyl-4-pentenoate to ethyl tratis-4-methyl-2-pentenoate is not favored thermodynamically. In fact the equilibrium distribution of isomers at 25° C. is as follows: ethyl 4-methyl-3-pentenoate (90%) and ethyl 4-methyl-2-pentenoate (10%). Despite this adverse equilibrium, ethyl 4- methyl-trans-2-pentenoate is obtained in 90% yield using the process of the present invention. The isomerization of ethyl 4-methyl-4-pentenoate also shows that this method accommodates the isomerization of olefin-esters that contain a tertiary carbon.
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